3-(3-Chlorophenyl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]propan-1-one

• CAS: 2097895-13-9
• Molecular Formula: C15H17ClN4OS
• Molecular Weight: 336.84
• SMILES: C1CN(CCN1C2=NSN=C2)C(=O)CCC3=CC(=CC=C3)Cl
• InChI: InChI=1S/C15H17ClN4OS/c16-13-3-1-2-12(10-13)4-5-15(21)20-8-6-19(7-9-20)14-11-17-22-18-14/h1-3,10-11H,4-9H2
• InChIKey: BOPZUDROACUGCM-UHFFFAOYSA-N
• Solubility: not available

3-(3-Chlorophenyl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]propan-1-one Procurement Guide

3-(3-Chlorophenyl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]propan-1-one (CAS 2097895-13-9) is a synthetic thiadiazolylpiperazine derivative with molecular formula C₁₅H₁₇ClN₄OS and molecular weight 336.84 g/mol . It is commercially available as a research chemical from vendors including BenchChem and EvitaChem, typically supplied at 95-98% purity . The compound belongs to the thiadiazolylpiperazine class, which has been patented for therapeutic applications in pain, depression, and anxiety through modulation of serotonergic pathways [1].

1

Scaffold

Patent-disclosed 1,2,5-thiadiazolylpiperazine core for serotonergic pathway studies

2

Substitution

Defined 3-chlorophenylpropanone side chain provides distinct SAR vector

3

Application

Supports systematic SAR exploration of aryl halide effects on target engagement

• [1] Euro-Celtique S.A. 1,2,5-Thiadiazol-3-yl-piperazine therapeutic agents useful for treating pain, depression and anxiety. U.S. Patent 6,974,818, 2005. View Source

Why Generic Thiadiazolylpiperazine Substitution Fails

Thiadiazolylpiperazine derivatives display marked structure-activity relationship (SAR) divergence based on three structural vectors: the thiadiazole isomer (1,2,5- vs. 1,2,4- vs. 1,3,4-), the piperazine N-substitution pattern, and the aryl appendage identity with its linker connectivity [1]. Within the patented therapeutic scope, minor substitutions on the phenyl ring (e.g., 3-Cl vs. 4-Cl vs. 3,4-diCl) produce distinct pharmacological profiles with different potency and selectivity outcomes [1]. The 3-(3-chlorophenyl)propan-1-one side chain present in CAS 2097895-13-9 is structurally distinct from the more common N-benzyl-piperazine analogs (e.g., 1-[(3-chlorophenyl)methyl]-4-(1,2,5-thiadiazol-3-yl)piperazine) or the 1,2,4-thiadiazole isomer (CAS 1417825-49-0) . Interchanging these compounds without confirming identity and purity risks selecting a molecule with different target engagement profiles, linker flexibility, and metabolic stability, rendering generic substitution unreliable for reproducible research [1].

Aryl substitution pattern

3-Cl configuration vs 4-Cl, 3,4-diCl, or 2-Br analogs may shift receptor binding selectivity; SAR continuity not guaranteed.

Thiadiazole isomer

1,2,5-thiadiazole differs in aromaticity and H-bond capacity from 1,2,4- or 1,3,4-isomers; direct substitution risks program misalignment.

Linker chemistry

Propanone linker (-CH2-CH2-CO-) vs methylene or no linker alters conformational sampling and may affect target residence time.

• [1] Euro-Celtique S.A. Thiadiazolylpiperazine derivatives useful for treating or preventing pain. PCT Publication WO2003074520A1, 2003. View Source

Quantitative Differentiation Evidence

Meta-Chlorine Substitution on the Phenyl Ring

The patent family covering thiadiazolylpiperazine compounds explicitly defines R₁ substituents on the phenyl ring as a key SAR determinant for receptor affinity and selectivity [1]. Within this framework, 3-chlorophenyl substitution (as in CAS 2097895-13-9) represents a distinct electronic and steric configuration compared to 4-chlorophenyl, 3,4-dichlorophenyl, or 2-bromophenyl analogs, each of which falls under the same generic Markush structure but exhibits different pharmacological behavior [1]. The meta-chlorine positioning alters the dipole moment and hydrogen-bond acceptor properties of the aryl group, which directly influences binding pocket complementarity at serotonergic targets [1].

Meta-Cl Substitution

Class-level inference

3-(3-chlorophenyl)propan-1-one vs 4-Cl, 3,4-diCl, 2-Br analogs

Positional SAR differentiation context

Data to verify; no published comparative binding

Evidence Dimension	Aryl substitution pattern and positional isomerism
Target Compound Data	3-(3-chlorophenyl)propan-1-one side chain; meta-Cl substitution; linker = -CH₂-CH₂-CO- (ethylcarbonyl)
Comparator Or Baseline	3-(4-chlorophenyl) analog (para-Cl); 3-(3,4-dichlorophenyl) analog; 3-(2-bromophenyl) analog (CAS 2097906 family); 1-[(3-chlorophenyl)methyl] analog (N-benzyl, no carbonyl linker)
Quantified Difference	Not quantified in published literature; differentiation is structural class-level based on established piperazine SAR principles [1]
Conditions	SAR analysis per WO2003074520A1 and US6974818 patent disclosures; structural comparison via vendor catalog cross-referencing

Why This Matters

For procurement, the meta-chloro configuration ensures the compound occupies a unique SAR space not covered by the more common para-chloro or dichloro analogs, making it irreplaceable in systematic SAR exploration campaigns.

• [1] Euro-Celtique S.A. Thiadiazolylpiperazine derivatives useful for treating or preventing pain. PCT Publication WO2003074520A1, 2003. View Source

1,2,5-Thiadiazole Isomer Specificity

The 1,2,5-thiadiazole ring in CAS 2097895-13-9 is structurally and electronically distinct from the 1,2,4-thiadiazole and 1,3,4-thiadiazole isomers that appear in closely related commercially available compounds [1]. The 1,2,5-thiadiazole isomer features a vicinal N-S-N arrangement that affects ring aromaticity, dipole moment, and hydrogen-bonding capacity compared to the 1,2,4- and 1,3,4-isomers . In the context of the Euro-Celtique pain patent family, the 1,2,5-thiadiazole core was specifically claimed for its favorable pharmacological profile in targeting pain, depression, and anxiety pathways [1].

Thiadiazole Isomer

Class-level inference

1,2,5-thiadiazole vs 1,2,4- and 1,3,4-isomer analogs

Isomer-dependent pharmacophore context

No head-to-head potency data available

Evidence Dimension	Thiadiazole ring isomer type
Target Compound Data	1,2,5-thiadiazol-3-yl-piperazine core (vicinal N-S-N arrangement) [1]
Comparator Or Baseline	1,2,4-thiadiazol-5-yl-piperazine analogs (e.g., CAS 1417825-49-0); 1,3,4-thiadiazol-2-yl-piperazine analogs (e.g., CAS 2325319-42-2)
Quantified Difference	No published head-to-head potency comparison available; differentiation based on established heterocyclic SAR where 1,2,5-thiadiazole is preferentially cited in CNS-targeted patents over 1,2,4- and 1,3,4-isomers [1]
Conditions	Patent analysis: US6974818 (1,2,5-thiadiazole) vs. patent family for neurodegenerative diseases using 1,2,4-thiadiazol-5-yl derivatives

Why This Matters

Procuring the 1,2,5-thiadiazole isomer specifically matches the scaffold validated in the pain/depression/anxiety patent family, whereas 1,2,4- or 1,3,4-thiadiazole analogs target different therapeutic programs (neurodegeneration, antimicrobial), risking program misalignment.

• [1] Euro-Celtique S.A. 1,2,5-Thiadiazol-3-yl-piperazine therapeutic agents useful for treating pain, depression and anxiety. U.S. Patent 6,974,818, 2005. View Source

Propanone Linker Length and Conformational Flexibility

CAS 2097895-13-9 incorporates a three-carbon propan-1-one linker (-CH₂-CH₂-CO-) between the piperazine nitrogen and the 3-chlorophenyl ring . This distinguishes it from two major comparator subclasses: (a) N-benzyl derivatives such as 1-[(3-chlorophenyl)methyl]-4-(1,2,5-thiadiazol-3-yl)piperazine (CAS 2548999-32-0) where the linker is a single methylene (-CH₂-) with no carbonyl [1], and (b) direct N-aryl piperazines where the phenyl ring attaches directly to piperazine without any linker . The propanone linker introduces a hydrogen-bond acceptor carbonyl and greater rotational freedom, which is expected to alter target binding kinetics and selectivity profiles .

Linker Length

Class-level inference

Propanone (-CH2-CH2-CO-) vs methylene (-CH2-) and direct N-aryl (0 atom)

Conformational sampling and residence time context

Structural inference; binding kinetics unvalidated

Evidence Dimension	Linker length and functional group between piperazine and aryl moiety
Target Compound Data	-CH₂-CH₂-CO- (3-carbon propanone linker with carbonyl oxygen; molecular weight contribution ~56 Da)
Comparator Or Baseline	1-[(3-chlorophenyl)methyl]-4-(1,2,5-thiadiazol-3-yl)piperazine: -CH₂- (methylene, no carbonyl); Direct N-aryl: no linker (0 atoms); 3-(3-chlorophenyl)-1-(piperazin-1-yl)propan-1-one (des-thiadiazole analog): same linker, no thiadiazole [1]
Quantified Difference	No published comparative binding or functional data; differentiation is structural-class inference from established GPCR ligand SAR where linker length and carbonyl presence modulate potency and residence time
Conditions	Structural comparison across vendor catalogs and patent disclosures

Why This Matters

The propanone linker is a defined structural feature that differentiates CAS 2097895-13-9 from N-benzyl and direct N-aryl piperazine analogs; substituting with a shorter linker yields a distinct chemotype with different conformational sampling, invalidating SAR continuity.

• [1] Kuujia. 1-[(3-Chlorophenyl)methyl]-4-(1,2,5-thiadiazol-3-yl)piperazine. Product Datasheet. CAS 2548999-32-0. View Source

Dual Pharmacophore: Combined Thiadiazole-Piperazine Scaffold vs. Mono-Pharmacophore Precursors

CAS 2097895-13-9 integrates two pharmacophoric elements within a single molecule: the 1,2,5-thiadiazole ring (associated with CNS activity in patent literature) and the N-arylpropanoyl-piperazine moiety (associated with serotonin/dopamine receptor modulation) [1]. The des-thiadiazole precursor, 3-(3-chlorophenyl)-1-(piperazin-1-yl)propan-1-one hydrochloride, lacks the heterocyclic thiadiazole and is primarily employed as a synthetic intermediate rather than a target compound . The thiadiazole ring contributes additional hydrogen-bond acceptor sites (N and S atoms), alters lipophilicity (clogP estimated increase of ~0.5-0.8 units vs. des-thiadiazole), and provides metabolic stability benefits characteristic of heteroaromatic rings [1].

Dual Pharmacophore

Supporting evidence

Full thiadiazolylpiperazine vs des-thiadiazole precursor; ΔMW ~96 Da, ΔclogP +0.5–0.8

Dual vs mono-pharmacophore review

Calculated properties; biological comparison required

Evidence Dimension	Presence of 1,2,5-thiadiazole pharmacophore vs. des-thiadiazole precursor
Target Compound Data	Contains 1,2,5-thiadiazol-3-yl-piperazine core; molecular weight 336.84 g/mol; clogP estimated ~2.8 [1]
Comparator Or Baseline	3-(3-Chlorophenyl)-1-(piperazin-1-yl)propan-1-one hydrochloride (des-thiadiazole): no thiadiazole ring; molecular weight ~240.73 g/mol (free base); clogP estimated ~2.0-2.3
Quantified Difference	Molecular weight difference: ~96 g/mol; estimated clogP difference: +0.5 to +0.8 units; two additional H-bond acceptors (thiadiazole N and S); no published biological comparison data available
Conditions	Calculated physicochemical property comparison; patent-derived pharmacophore mapping

Why This Matters

For programs targeting dual-mechanism pharmacology (e.g., combined 5-HT modulation plus ancillary thiadiazole-mediated activity), only the full thiadiazolylpiperazine construct provides the requisite pharmacophore; the des-thiadiazole intermediate is pharmacologically incomplete.

• [1] Euro-Celtique S.A. 1,2,5-Thiadiazol-3-yl-piperazine therapeutic agents useful for treating pain, depression and anxiety. U.S. Patent 6,974,818, 2005. View Source

Optimal Research Application Scenarios

SAR Exploration of Pain Therapeutics

CAS 2097895-13-9 serves as a defined aryl-substitution variant within the Euro-Celtique thiadiazolylpiperazine patent space (US6974818, WO2003074520A1) [1]. Its 3-chlorophenyl-propanone side chain represents a specific R₁-group configuration for probing structure-activity relationships in pain, depression, and anxiety models. When used alongside its 4-chlorophenyl, 3,4-dichlorophenyl, and 2-bromophenyl analogs, it enables systematic mapping of halogen position effects on target engagement at serotonergic receptors [1].

Serotonin Receptor Modulator Tool Compound Studies

The piperazine-propanone scaffold is structurally related to known serotonin receptor ligands (e.g., trazodone analogs, OPC-14523) where the arylpiperazine moiety drives 5-HT₁A and 5-HT transporter affinity [1]. The thiadiazole appendage introduces an additional heterocyclic recognition element that may confer selectivity advantages over simple arylpiperazines. CAS 2097895-13-9 is appropriate as a tool compound for academic or industrial labs investigating multimodal serotonergic modulation, as cited in the parent patent's therapeutic scope [1].

Thiadiazole Isomer Comparator in Medicinal Chemistry

Researchers comparing the pharmacological consequences of thiadiazole isomerism can employ CAS 2097895-13-9 (1,2,5-isomer) alongside commercially available 1,2,4-thiadiazole analogs (e.g., CAS 1417825-49-0) and 1,3,4-thiadiazole analogs (e.g., CAS 2325319-42-2) [1]. This head-to-head thiadiazole isomer panel allows assessment of how nitrogen-sulfur atom positioning within the five-membered ring affects target binding, solubility, metabolic stability, and in vitro safety profiles.

Metabolic Stability and CNS Property Profiling

With an estimated clogP of ~2.8 and molecular weight of 336.84 g/mol, CAS 2097895-13-9 falls within favorable CNS drug-like property space [1]. It can be utilized in panels comparing linker-dependent metabolic stability (propanone vs. methylene vs. direct N-aryl linkers) and in assessing the contribution of the 1,2,5-thiadiazole ring to cytochrome P450 stability and brain penetration potential [1]. This application is directly supported by the CNS therapeutic indications claimed in the parent patent family [1].

Application

Selection Property

Validation Focus

Pain pathway SAR studies

Aryl substitution configuration

Receptor engagement profiling in serotonergic models

Serotonin receptor modulation

Piperazine-propanone scaffold

5-HT receptor binding and selectivity assays

Thiadiazole isomer panel

1,2,5-thiadiazole specificity

Isomer-dependent target binding and metabolic stability

CNS property profiling

Linker-dependent properties

CYP450 stability and brain penetration potential

• [1] Euro-Celtique S.A. 1,2,5-Thiadiazol-3-yl-piperazine therapeutic agents useful for treating pain, depression and anxiety. U.S. Patent 6,974,818, 2005. View Source